Cas no 1558957-19-9 (2-(2-Ethyloxan-4-yl)propanoic acid)

• Product Name: 2-(2-Ethyloxan-4-yl)propanoic acid
• CAS No: 1558957-19-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD23756030
• CID: 5684001
• PubChem ID: 79729646
• Update Time: 2025-06-26

2-(2-Ethyloxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018287155
• 1558957-19-9
• 2-(2-ethyloxan-4-yl)propanoic acid
• 2-(2-Ethyltetrahydro-2h-pyran-4-yl)propanoic acid
• CS-0275557
• EN300-2626323
• 2H-Pyran-4-acetic acid, 2-ethyltetrahydro-α-methyl-
• 2-(2-Ethyloxan-4-yl)propanoic acid

• MDL： MFCD23756030
• Inchi： 1S/C10H18O3/c1-3-9-6-8(4-5-13-9)7(2)10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
• InChI Key： VQAJFOCTHKJWFS-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)C)CC1CC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 308.0±15.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(2-Ethyloxan-4-yl)propanoic acid

Research Briefing on 2-(2-Ethyloxan-4-yl)propanoic acid (CAS: 1558957-19-9): Recent Advances and Applications

2-(2-Ethyloxan-4-yl)propanoic acid (CAS: 1558957-19-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial compounds. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-(2-Ethyloxan-4-yl)propanoic acid via a multi-step catalytic process, highlighting its scalability for industrial applications. The compound's unique oxane ring structure was found to enhance its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Additionally, in vitro assays revealed moderate inhibitory activity against COX-2, suggesting potential anti-inflammatory properties.

Further investigations into the compound's mechanism of action, as reported in Bioorganic & Medicinal Chemistry Letters (2024), identified its ability to modulate specific signaling pathways involved in oxidative stress and inflammation. These findings underscore the compound's versatility and its potential as a scaffold for designing next-generation therapeutics. Researchers are now exploring derivatives of 2-(2-Ethyloxan-4-yl)propanoic acid to optimize its pharmacological profile and improve target specificity.

In summary, 2-(2-Ethyloxan-4-yl)propanoic acid (CAS: 1558957-19-9) represents a promising chemical entity with diverse applications in drug discovery. Continued research efforts are expected to uncover new therapeutic avenues and further elucidate its biological significance.